N-Benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine;hydron;chloride

• CAS No.: 63-92-3
• Product Name: N-Benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine;hydron;chloride
• Molecular Formula: C18H22ClNO • HCl
• Molecular Weight: 340.3 g/mol
• IUPAC Name: N-benzyl-N-(2-chloroethyl)-1-phenoxypropan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C18H22ClNO.ClH/c1-16(15-21-18-10-6-3-7-11-18)20(13-12-19)14-17-8-4-2-5-9-17;/h2-11,16H,12-15H2,1H3;1H
• Standard InChIKey: VBCPVIWPDJVHAN-UHFFFAOYSA-N
• SMILES: CC(COC1=CC=CC=C1)N(CCCl)CC2=CC=CC=C2.Cl
• Canonical SMILES: CC(COC1=CC=CC=C1)[NH+](CCCl)CC2=CC=CC=C2.[Cl-]
• Appearance: Assay:≥98%A crystalline solid
• Melting Point: 280 to 284 °F (NTP, 1992)
• Physical Description: Phenoxybenzamine hydrochloride is a white crystalline powder. Melting point 137.5-140°C. Used as an antihypertensive drug.
• Description: Phenoxybenzamine Hydrochloride is the hydrochloride salt form of phenoxybenzamine, a synthetic, dibenzamine alpha-adrenergic antagonist with antihypertensive and vasodilatory properties. Phenoxybenzamine non-selectively and irreversibly blocks the postsynaptic alpha-adrenergic receptor in smooth muscle, thereby preventing vasoconstriction, relieving vasospasms, and decreasing peripheral resistance. Reflex tachycardia may occur and may be enhanced by blockade of alpha-2 receptors which enhances norepinephrine release. Phenoxybenzamine is reasonably anticipated to be a human carcinogen.; Phenoxybenzamine hydrochloride is a white crystalline powder. Melting point 137.5-140°C. Used as an antihypertensive drug.; Phenoxybenzamine hydrochloride is an organic molecular entity.
• Related CAS: 59-96-1 (Parent)
• Solubility: less than 0.1 mg/mL at 65.3° F (NTP, 1992); 45.8 [ug/mL]
• Synonyms: Dibenylene; Dibenyline; Dibenziran; Dibenzylin; Dibenzyline; Dibenzyran; Hydrochloride, Phenoxybenzamine; Phenoxybenzamine; Phenoxybenzamine Hydrochloride
• PubChem Compound: 5284441
• Last Modified: Nov 11 2021